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Compound of Interest

Compound Name: 5-Bromo-2-chloroaniline

Cat. No.: B183919

Technical Guide: 5-Bromo-2-chloroaniline

CAS Number: 60811-17-8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2-chloroaniline, a
halogenated aromatic amine that serves as a key intermediate in the synthesis of
pharmaceuticals, agrochemicals, and dyestuffs.[1] This document outlines its chemical and
physical properties, safety information, and representative experimental protocols for its
synthesis and analysis.

Core Properties and Safety Information

5-Bromo-2-chloroaniline is a solid at room temperature.[2] It is characterized by the presence
of bromine and chlorine atoms on the aniline ring, which imparts specific reactivity for further
chemical modifications.

Physicochemical Properties

The key physicochemical properties of 5-Bromo-2-chloroaniline are summarized in the table
below for easy reference.
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Property Value Source
CAS Number 60811-17-8 [2][3]
Molecular Formula CeHsBrCIN [2][3]
Molecular Weight 206.47 g/mol [2][3]
Appearance Solid

Melting Point 48 °C

Boiling Point 255.8 °C at 760 mmHg

Density 1.722 g/cm3

Flash Point 108.5 °C

Solubility Slightly soluble in water. [1]

Safety and Hazard Information

5-Bromo-2-chloroaniline is classified as a hazardous substance. Appropriate personal
protective equipment (PPE), including gloves, protective clothing, and eye/face protection,
should be worn when handling this chemical.[2] Work should be conducted in a well-ventilated

area.
Hazard Class GHS Pictogram Hazard Statement
Acute Toxicity (Oral) GHSO07 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity (Dermal) GHSO07 ]
skin
Acute Toxicity (Inhalation) GHSO06 H331: Toxic if inhaled
Skin Irritation GHSO07 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation GHSO07

irritation

- . H335: May cause respiratory
Specific Target Organ Toxicity GHSO07 o
irritation
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Precautionary Statements: P261, P280, P304+P340, P305+P351+P338, P405.[2]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 5-Bromo-2-chloroaniline are
not readily available in the public domain. However, the following sections provide
representative methodologies based on the synthesis of closely related isomers and general
analytical techniques for aniline derivatives.

Synthesis of Halogenated Anilines: A Representative
Protocol

The synthesis of halogenated anilines often involves the reduction of a corresponding
nitrobenzene derivative. The following is a representative protocol for the synthesis of a bromo-
chloroaniline isomer, which illustrates the general steps that could be adapted for the synthesis
of 5-Bromo-2-chloroaniline.

Reaction: Reduction of a Nitroaromatic Precursor

Click to download full resolution via product page

A representative workflow for the synthesis of a bromo-chloroaniline isomer.

Materials:
e 1-bromo-4-chloro-2-nitrobenzene (starting material for a related isomer)
e Methanol

e Ammonium formate
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e Zinc powder

o Water

o Diethyl ether

e Anhydrous sodium sulfate

¢ Dichloromethane

e Hexane

 Silica gel

Procedure:

Dissolve the nitroaromatic precursor (e.g., 1-bromo-4-chloro-2-nitrobenzene) in methanol in
a reaction vessel.[4]

o Gently heat the solution to approximately 50°C.[4]

e Slowly add a solution of ammonium formate in water to the reaction mixture.[4]

o Carefully add zinc powder in small portions to control the exothermic reaction.[4]
e Monitor the reaction until completion using an appropriate technique (e.g., TLC).
o Extract the product from the reaction mixture using diethyl ether.[4]

o Combine the organic phases and dry over anhydrous sodium sulfate.[4]

o Concentrate the solution under reduced pressure to obtain the crude product.[4]

» Purify the crude product using silica gel column chromatography to yield the final product.[4]

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)
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GC-MS is a powerful technique for the separation, identification, and quantification of aniline
derivatives. The following outlines a general procedure that can be adapted for the analysis of
5-Bromo-2-chloroaniline.

Sample Preparation (Aqueous Samples):

Adjust the pH of the water sample to >11.

Perform a liquid-liquid extraction using a suitable solvent like methylene chloride.

Dry the organic extract using anhydrous sodium sulfate.

Concentrate the extract to a final volume appropriate for GC-MS analysis.
GC-MS Conditions (Illustrative):

e Column: A 5% diphenyl - 95% dimethylpolysiloxane capillary column is often suitable for
aniline analysis.[5]

o Carrier Gas: Helium.
e Injector Temperature: 250 °C.[5]
e Oven Program: Start at 70°C, ramp to 150°C, and then to 280°C.

o Mass Spectrometer: Operate in electron ionization (EI) mode, with selected ion monitoring
(SIM) for enhanced sensitivity.[5]

Sample Preparation

N e Liquid-Liqui
[Aqueaussa me]—>( Adjust pH “)—{ (Methylen

GC-MS Analysis

Click to download full resolution via product page

A general workflow for the analysis of aniline derivatives by GC-MS.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b183919?utm_src=pdf-body
https://www.benchchem.com/pdf/Gas_Chromatography_Methods_for_Aniline_Compound_Analysis_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Gas_Chromatography_Methods_for_Aniline_Compound_Analysis_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Gas_Chromatography_Methods_for_Aniline_Compound_Analysis_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b183919?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Synthesis

5-Bromo-2-chloroaniline is a versatile intermediate in organic synthesis. Its functional groups,
the amino group and the halogen substituents, provide multiple reactive sites for constructing
more complex molecules. It is primarily used as a raw material in the synthesis of
agrochemicals, pharmaceuticals, and dyestuffs.[1] For instance, halogenated anilines are used
in coupling reactions to form biaryl compounds, which are common scaffolds in drug molecules.

Conclusion

5-Bromo-2-chloroaniline is a valuable chemical intermediate with well-defined
physicochemical and safety properties. While specific, detailed experimental protocols for its
synthesis and analysis are not widely published, methodologies can be adapted from those for
related compounds. Its utility in the synthesis of a range of commercially important products
underscores its significance in the chemical and pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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